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molecular formula C17H26N2OSi B8787162 1H-Pyrrolo[2,3-B]pyridine-3-carboxaldehyde, 1-[tris(1-methylethyl)silyl]-

1H-Pyrrolo[2,3-B]pyridine-3-carboxaldehyde, 1-[tris(1-methylethyl)silyl]-

Cat. No. B8787162
M. Wt: 302.5 g/mol
InChI Key: URYJPAQRTBXJNC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07872018B2

Procedure details

To 1H-Pyrrolo[2,3-b]pyridine-3-carbaldehyde (7, 4.05 g, 27.71 mmol) in tetrahydrofuran (30.0 mL) were added sodium hydride (60% in mineral oil, 1.5 g, 38 mmol) and triisopropylsilyl chloride (8.0 mL, 38 mmol) under an atmosphere of nitrogen. The reaction was stirred for 2 hours at room temperature. The reaction was poured into water and extracted with ethyl acetate. The organic layer was washed with brine, dried over anhydrous sodium sulfate and filtered. The filtrate was concentrated and purified by silica gel column chromatography eluting with 10% ethyl acetate in hexane to give the compound (8, 3.0 g, 36%). MS (ESI) [M+H+]+=303.
Name
1H-Pyrrolo[2,3-b]pyridine-3-carbaldehyde
Quantity
4.05 g
Type
reactant
Reaction Step One
Name
sodium hydride
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
triisopropylsilyl chloride
Quantity
8 mL
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
30 mL
Type
solvent
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
1-triisopropylsilanyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde

Identifiers

REACTION_CXSMILES
[NH:1]1[C:5]2=[N:6][CH:7]=[CH:8][CH:9]=[C:4]2[C:3]([CH:10]=[O:11])=[CH:2]1.[H-].[Na+].[CH:14]([Si:17](Cl)([CH:21]([CH3:23])[CH3:22])[CH:18]([CH3:20])[CH3:19])([CH3:16])[CH3:15].O>O1CCCC1>[CH:14]([Si:17]([CH:21]([CH3:23])[CH3:22])([CH:18]([CH3:20])[CH3:19])[N:1]1[C:5]2=[N:6][CH:7]=[CH:8][CH:9]=[C:4]2[C:3]([CH:10]=[O:11])=[CH:2]1)([CH3:16])[CH3:15] |f:1.2|

Inputs

Step One
Name
1H-Pyrrolo[2,3-b]pyridine-3-carbaldehyde
Quantity
4.05 g
Type
reactant
Smiles
N1C=C(C=2C1=NC=CC2)C=O
Name
sodium hydride
Quantity
1.5 g
Type
reactant
Smiles
[H-].[Na+]
Name
triisopropylsilyl chloride
Quantity
8 mL
Type
reactant
Smiles
C(C)(C)[Si](C(C)C)(C(C)C)Cl
Name
tetrahydrofuran
Quantity
30 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction was stirred for 2 hours at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
WASH
Type
WASH
Details
The organic layer was washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated
CUSTOM
Type
CUSTOM
Details
purified by silica gel column chromatography
WASH
Type
WASH
Details
eluting with 10% ethyl acetate in hexane
CUSTOM
Type
CUSTOM
Details
to give the compound (8, 3.0 g, 36%)

Outcomes

Product
Details
Reaction Time
 2 h
Name
1-triisopropylsilanyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde
Type
Smiles
C(C)(C)[Si](N1C=C(C=2C1=NC=CC2)C=O)(C(C)C)C(C)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.